Cas no 2167917-90-8 ((Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile)

• Product Name: (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile
• CAS No: 2167917-90-8
• MF: C₁₁H₅N₃S
• MW: 211.242500066757
• CID: 5264207
• Update Time: 2025-10-29

(Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile Chemical and Physical Properties

Names and Identifiers

• (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile

• Inchi： 1S/C11H5N3S/c12-6-8(7-13)4-10-5-9-2-1-3-14-11(9)15-10/h1-5H
• InChI Key： GCFYFBVMLLHJHU-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/C1SC2=NC=CC=C2C=1)/C#N

Additional information on (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile

Exploring the Potential of (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile (CAS No. 2167917-90-8) in Advanced Material Science

The compound (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile (CAS No. 2167917-90-8) has garnered significant attention in the field of advanced material science due to its unique structural properties and versatile applications. This heterocyclic organic compound, characterized by its thienopyridine core and malononitrile functional group, exhibits remarkable electronic and optical properties, making it a promising candidate for next-generation optoelectronic devices, organic semiconductors, and photovoltaic materials.

Recent advancements in organic electronics have highlighted the importance of π-conjugated systems like (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile. Researchers are particularly interested in its ability to facilitate efficient charge transport, a critical factor in the development of high-performance organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The compound's electron-withdrawing nature, attributed to the malononitrile moiety, enhances its suitability for n-type semiconductor applications, addressing a key challenge in the field.

In the context of sustainable energy solutions, (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile has shown potential in dye-sensitized solar cells (DSSCs) and perovskite solar cells. Its strong absorption in the visible spectrum and tunable energy levels make it an attractive material for improving light-harvesting efficiency. As the demand for renewable energy sources grows, this compound could play a pivotal role in advancing solar technology.

The synthesis and characterization of (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile have been extensively studied, with researchers focusing on optimizing its molecular design for specific applications. Techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling have provided valuable insights into its structural and electronic properties. These studies are crucial for tailoring the compound's performance in various technological applications.

Another area of interest is the compound's potential in bioimaging and therapeutic applications. Its fluorescent properties and biocompatibility have prompted investigations into its use as a molecular probe for cellular imaging. While still in the early stages, this research could open new avenues for non-invasive diagnostics and targeted drug delivery systems.

From an industrial perspective, the scalability of (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile synthesis is a key consideration. Recent developments in green chemistry have explored eco-friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing environmental impact. These efforts align with the growing emphasis on sustainable manufacturing practices in the chemical industry.

As the scientific community continues to explore the potential of (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile, collaborations between academia and industry will be essential for translating laboratory discoveries into commercial applications. The compound's versatility and adaptability make it a valuable asset in the ongoing quest for innovative materials that address global challenges in energy, healthcare, and technology.

In summary, (Thieno[2,3-b]pyridin-2-ylmethylene)malononitrile (CAS No. 2167917-90-8) represents a fascinating intersection of chemistry, materials science, and engineering. Its unique properties and broad applicability position it as a key player in the development of next-generation technologies, offering solutions to some of the most pressing challenges of our time.